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Compound of Interest

Compound Name:
Tert-butyl 2-methylaziridine-1-

carboxylate

Cat. No.: B186199 Get Quote

Essential Safety and Handling Guide for Tert-
butyl 2-methylaziridine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Tert-butyl 2-methylaziridine-1-carboxylate. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining the integrity of your research. Aziridine compounds

are highly reactive and pose significant health risks, necessitating stringent safety protocols.[1]

Immediate Safety Concerns
Tert-butyl 2-methylaziridine-1-carboxylate is classified as a flammable liquid and vapor that

can cause skin and eye irritation.[2] Due to the strained three-membered ring, aziridines are

highly reactive towards nucleophiles and can undergo uncontrolled reactions if not handled

properly.[1] Inhalation of vapors may affect the respiratory system, and long-term exposure

could have more severe health consequences.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tert-butyl 2-methylaziridine-1-carboxylate to

minimize exposure risks.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Must be inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.[3]

Eye Protection Safety goggles or face shield

Government-approved eye

and face protection to shield

against splashes.[1][3]

Body Protection
Lab coat or chemical-resistant

suit

Protective clothing to prevent

skin contact.[1][3]

Respiratory Protection Respirator (if necessary)

A government-approved

respirator should be used if

working outside of a fume

hood or in poorly ventilated

areas.[1][3]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Checklist:

Ensure you have read and understood the Safety Data Sheet (SDS) for Tert-butyl 2-
methylaziridine-1-carboxylate.

Verify that a certified chemical fume hood is operational.[2]

Confirm that a safety shower and eyewash station are accessible and unobstructed.[3][4]

Assemble all necessary equipment and reagents.

Don all required personal protective equipment.

2. Handling the Chemical:
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All manipulations of Tert-butyl 2-methylaziridine-1-carboxylate must be conducted within a

chemical fume hood to minimize inhalation exposure.[1][2]

Use controlled transfer techniques, such as a pipette or syringe, to avoid spills.[1]

Keep the container tightly closed when not in use to prevent the release of vapors.[2]

Avoid direct contact with skin and eyes.[2] In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.[1][4]

[5]

3. Storage:

Store the compound in a cool, dry, and well-ventilated area.[1][2]

Keep it away from heat, sparks, open flames, and incompatible materials such as acids and

oxidizing agents.[1][2]

Ensure the container is properly labeled with the chemical name and hazard information.[1]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[3]

Remove contaminated clothing and wash it

before reuse.[3][4] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[4]

[6] Seek immediate medical attention.[5]

Inhalation

Move the affected person to fresh air.[1][4] If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[3] Seek immediate medical attention.[4]

Spill

For small spills within a fume hood, use an

absorbent material (e.g., vermiculite, sand) to

contain and clean up the spill. For larger spills,

evacuate the area and contact emergency

services.[7] Ensure proper PPE is worn during

cleanup.[7]

Disposal Plan
All waste containing Tert-butyl 2-methylaziridine-1-carboxylate must be treated as

hazardous waste.

Waste Collection: Collect all contaminated materials, including gloves, absorbent pads, and

empty containers, in a designated and properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name.

Disposal: Dispose of the hazardous waste in accordance with all federal, state, and local

environmental regulations.[2] Do not pour down the drain.[3]
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Caption: Workflow for safe handling and disposal of Tert-butyl 2-methylaziridine-1-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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